Cas no 106562-32-7 (7-Amino-4-methylcoumarin-3-acetic acid)

• Product Name: 7-Amino-4-methylcoumarin-3-acetic acid
• CAS No: 106562-32-7
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• MDL: MFCD00081051
• CID: 157189
• PubChem ID: 253660712
• Update Time: 2025-05-19

7-Amino-4-methylcoumarin-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(7-Amino-4-methyl-2-oxo-2H-chromen-3-yl)acetic acid
• 7-Amino-4-methyl-3-coumarinylacetic acid(AMCA)
• 7-Amino-4-methylcoumarin-3-acetic Acid
• 2-(7-amino-4-methyl-2-oxochromen-3-yl)acetic acid
• 2H-1-Benzopyran-3-aceticacid, 7-amino-4-methyl-2-oxo-
• 7-Amino-4-methyl-3-coumarinylacetic acid
• 7-Amino-4-methylcoumarin
• FMOC-7-AMINO-4-METHYL-3-COUMARINYLACETIC ACID
• 2H-1-Benzopyran-3-acetic acid AMCA-H Aminomethyl coumarin acetic acid
• 2H-1-Benzopyran-3-aceticacid,7-amino-4-methyl-2-oxo
• 7-Amino-4-methylc
• 7-amino-4-methylcoumarine-3-acetic acid
• 7-amino-4-methylcumarin-3-acetic acid
• AMCA-H
• AMCA-H [7-Amino-4-methyl-3-coumarinylacetic acid ]
• 2H-1-Benzopyran-3-acetic acid
• Aminomethyl coumarin acetic acid
• AMCA
• AMCA (coumarin)
• AMCA blue
• AMINO-METHYL-COUMARINACETICACID
• 7-AMINO-4-METHYL-2-OXO-2H-CHROMEN-3-YL ACETIC ACID
• AMCA acid *CAS#: 106562-32-7*
• 2H-1-Benzopyran-3-acetic acid, 7-amino-4-methyl-2-oxo-
• 7-Amino-4-methylcoumarin-3-acetate
• QEQDLKUMPUDNPG-UHFFFAOYSA-N
• SBB059193
• 1443AA
• 7-Amino-4-methyl-3-coumarinylacetic acid, BioReagent, suitable for fluorescence, ~90% (HPLC)
• FT-0642624
• A801463
• LCZC366
• F05-0020
• LS-14055
• DTXSID20147648
• AM806697
• AKOS015893953
• BP-28126
• ?AMCA
• CS-0009918
• T70054
• MFCD00081051
• 1ST164196
• J-100002
• 106562-32-7
• SCHEMBL72225
• HY-D0025
• EN300-7412542
• AMCA acid
• DTXCID7070139
• A2820
• DB-040691
• SY052514
• 7-Amino-4-methylcoumarin-3-acetic acid

• MDL： MFCD00081051
• Inchi： 1S/C12H11NO4/c1-6-8-3-2-7(13)4-10(8)17-12(16)9(6)5-11(14)15/h2-4H,5,13H2,1H3,(H,14,15)
• InChI Key： QEQDLKUMPUDNPG-UHFFFAOYSA-N
• SMILES： O1C(C(CC(=O)O)=C(C)C2C=CC(=CC1=2)N)=O

Computed Properties

• Exact Mass: 233.06900
• Monoisotopic Mass: 233.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: 0.6
• Topological Polar Surface Area: 89.6

Experimental Properties

• Color/Form: Cryst.
• Density: 1.391±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 512.2±50.0 °C at 760 mmHg
• Flash Point: 263.6±30.1 °C
• Refractive Index: 1.629
• Solubility: Slightly soluble (3 g/l) (25 º C),
• PSA: 93.53000
• LogP: 1.89190
• Sensitiveness: Sensitive to light and humidity
• Solubility: Not determined
• λmax: 344(Buffer)(lit.)

7-Amino-4-methylcoumarin-3-acetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-Amino-4-methylcoumarin-3-acetic acid

Introduction to 7-Amino-4-methylcoumarin-3-acetic acid (CAS No. 106562-32-7)

7-Amino-4-methylcoumarin-3-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 106562-32-7, is a structurally significant compound belonging to the coumarin family. This molecule has garnered considerable attention in the field of pharmaceutical chemistry and bioorganic synthesis due to its versatile structural framework and potential biological activities. The presence of both an amino group and a carboxylic acid moiety makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of therapeutic agents.

The coumarin scaffold, characterized by a benzopyranone core, is well-documented for its wide range of pharmacological properties. Among these, derivatives of coumarin have shown promise in various therapeutic applications, including anticoagulation, antimicrobial, and anti-inflammatory effects. The specific substitution pattern in 7-Amino-4-methylcoumarin-3-acetic acid enhances its reactivity and functionality, making it a preferred building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing novel coumarin-based compounds with improved pharmacokinetic profiles and enhanced target specificity. The amino and carboxylic acid functionalities in 7-Amino-4-methylcoumarin-3-acetic acid provide multiple points for chemical modification, allowing for the creation of diverse derivatives with tailored biological activities. For instance, researchers have explored its utility in designing small-molecule inhibitors targeting specific enzymes involved in metabolic pathways relevant to cancer and inflammation.

One of the most compelling aspects of 7-Amino-4-methylcoumarin-3-acetic acid is its role as a precursor in the synthesis of fluorescent probes. Coumarin derivatives are known for their strong fluorescence properties, which make them invaluable tools in biochemical assays and imaging techniques. The introduction of an amino group at the 7-position and a carboxylic acid at the 3-position further modulates the photophysical properties of the molecule, enabling its use in high-throughput screening platforms for drug discovery.

The chemical synthesis of 7-Amino-4-methylcoumarin-3-acetic acid typically involves multi-step reactions starting from commercially available coumarin derivatives. Key synthetic strategies include nucleophilic substitution reactions to introduce the amino group, followed by oxidation or carboxylation to achieve the carboxylic acid functionality. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

Recent studies have highlighted the potential of 7-Amino-4-methylcoumarin-3-acetic acid in developing novel antibiotics. The structural motif shared by many coumarin derivatives exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Additionally, modifications to the amino and carboxylic acid groups have led to compounds with enhanced efficacy against drug-resistant bacterial strains. This underscores the importance of 7-Amino-4-methylcoumarin-3-acetic acid as a key intermediate in antibiotic development pipelines.

In conclusion, 7-Amino-4-methylcoumarin-3-acetic acid (CAS No. 106562-32-7) represents a structurally fascinating and biologically relevant compound with significant implications in pharmaceutical research. Its dual functionality as an amino acid derivative makes it a versatile tool for synthetic chemists and medicinal chemists alike. As our understanding of biological pathways continues to evolve, compounds like 7-Amino-4-methylcoumarin-3-acetic acid will undoubtedly play a crucial role in the discovery and development of next-generation therapeutics.